Cas no 104968-58-3 (3,5-Dimethoxyphenyl isothiocyanate)

3,5-Dimethoxyphenyl isothiocyanate Properties

Names and Identifiers

• 3,5-Dimethoxyphenyl isothiocyanate
• 1-isothiocyanato-3,5-dimethoxybenzene
• 1-isothiocyanato-3,5-dimethoxy-benzene
• 3,5-dimethoxybenzenisothiocyanate
• 3,5-dimethoxyisothiocyanate
• 3,5-Dimethoxy-phenylisothiocyanat
• SCHEMBL1021008
• 104968-58-3
• Benzene,1-isothiocyanato-3,5-dimethoxy-
• 3,5-dimethoxyphenyl isothiocyanate, AldrichCPR
• 3,5 dimethoxyphenylisothiocyanate
• EN300-1693927
• AKOS000212552
• DTXSID40146895
• STR04868
• CS-0147074
• FT-0614649
• MFCD00041077
• A801118
• FT-0614646
• GEO-03791
• 1-Isothiocyanato-3,5-dimethoxybenzene #
• 1-isothiocyanato-3.5-dimethoxybenzene
• SY012581
• STK784771
• DTXCID5069386
• G77564
• DB-022084
• 1-Isothiocyanato-3,5-dimethoxybenzene
• +Expand

• MDL： MFCD00041077
• InChIKey： FKUHOOASBHTEQY-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NO2S/c1-11-8-3-7(10-6-13)4-9(5-8)12-2/h3-5H,1-2H3
• SMILES： COC1=CC(=CC(=C1)N=C=S)OC
• BRN： 3258656

Computed Properties

• Exact Mass: 195.03500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 195.035
• Heavy Atom Count: 13
• Complexity: 192
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 62.9A^2

Experimental Properties

• LogP: 2.43810
• PSA: 62.91000
• Refractive Index: 1.537
• Boiling Point: 130 °C
• Melting Point: 50 °C
• Flash Point: 130-132°C/3mm
• Color/Form: White powder with pungent smell
• Solubility: Hydrolyzable
• Sensitiveness: Moisture Sensitive
• Density: 1.12

3,5-Dimethoxyphenyl isothiocyanate Security Information

• Safety Term：8
• Safety Instruction： S26-S27-S38
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：8
• Dangerous goods sign： Xn
• Hazardous Material transportation number：2811
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38-43-22
• HazardClass：8

3,5-Dimethoxyphenyl isothiocyanate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%